Cas no 2228768-82-7 (2-4-(morpholin-4-yl)phenylethane-1-sulfonyl chloride)

• Product Name: 2-4-(morpholin-4-yl)phenylethane-1-sulfonyl chloride
• CAS No: 2228768-82-7
• MF: C₁₂H₁₆ClNO₃S
• MW: 289.778341293335
• CID: 5815020
• PubChem ID: 165972659
• Update Time: 2025-05-24

2-4-(morpholin-4-yl)phenylethane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-4-(morpholin-4-yl)phenylethane-1-sulfonyl chloride
• EN300-2003840
• 2228768-82-7
• 2-[4-(morpholin-4-yl)phenyl]ethane-1-sulfonyl chloride

• Inchi： 1S/C12H16ClNO3S/c13-18(15,16)10-5-11-1-3-12(4-2-11)14-6-8-17-9-7-14/h1-4H,5-10H2
• InChI Key： RJMZSJMMTUSIKZ-UHFFFAOYSA-N
• SMILES： ClS(CCC1C=CC(=CC=1)N1CCOCC1)(=O)=O

Computed Properties

• Exact Mass: 289.0539422g/mol
• Monoisotopic Mass: 289.0539422g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 55Ų

Additional information on 2-4-(morpholin-4-yl)phenylethane-1-sulfonyl chloride

2-4-(Morpholin-4-yl)phenylethane-1-sulfonyl chloride: A Comprehensive Overview

The compound with CAS No. 2228768-82-7, commonly referred to as 2-4-(Morpholin-4-yl)phenylethane-1-sulfonyl chloride, is a highly specialized chemical entity that has garnered significant attention in the fields of organic synthesis, pharmaceuticals, and materials science. This compound is characterized by its unique structure, which combines a morpholine ring with a sulfonyl chloride group, making it a versatile building block for various applications.

Morpholine, a six-membered ring containing an oxygen atom and a nitrogen atom, is a well-known heterocyclic compound with broad applications in drug design due to its ability to form hydrogen bonds and its lipophilic properties. The integration of the morpholine moiety into the sulfonyl chloride framework in this compound enhances its reactivity and functional versatility. Recent studies have highlighted the potential of this compound as an intermediate in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and other therapeutic agents.

The sulfonyl chloride group in 2-4-(Morpholin-4-yl)phenylethane-1-sulfonyl chloride is highly reactive, making it an excellent electrophilic agent in nucleophilic substitution reactions. This property has been exploited in the synthesis of sulfonamides, which are widely used in pharmaceuticals. For instance, researchers have employed this compound as a key intermediate in the preparation of novel sulfonamide derivatives with potential anti-inflammatory and anticancer activities. The ability to modify the morpholine ring further expands its utility, allowing for the creation of diverse structural analogs tailored to specific biological targets.

Recent advancements in computational chemistry have enabled detailed studies of the electronic properties and reactivity of 2-4-(Morpholin-4-yl)phenylethane-1-sulfonyl chloride. Quantum mechanical calculations have provided insights into the distribution of electron density within the molecule, shedding light on its reactivity patterns. These findings have been instrumental in optimizing synthetic routes and predicting the behavior of this compound in various chemical transformations.

In terms of synthesis, 2-4-(Morpholin-4-yl)phenylethane-1-sulfonyl chloride can be prepared via several methods, including the reaction of 4-morpholinoaniline with chlorosulfonic acid derivatives under controlled conditions. The choice of synthetic pathway depends on factors such as scalability, cost-effectiveness, and the desired purity of the final product. Researchers have also explored green chemistry approaches to minimize environmental impact during the synthesis process.

The application of 2-4-(Morpholin-4-yl)phenylethane-1-sulfonyl chloride extends beyond pharmaceuticals. Its unique properties make it a valuable component in materials science, particularly in the development of advanced polymers and coatings. For example, recent studies have demonstrated its use as a crosslinking agent in polyurethanes, enhancing their mechanical properties and thermal stability.

In conclusion, 2-4-(Morpholin-4-yphenylethane-l-sulfonyl chloride (CAS No. 2228768–82–7) is a multifaceted chemical entity with significant potential across various industries. Its combination of morpholine and sulfonyl chloride functionalities offers unparalleled versatility, making it an essential tool for researchers and industry professionals alike. As ongoing research continues to uncover new applications and optimizations for this compound, its role in advancing science and technology is set to grow even further.